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Abstract

Ceteareth-25, a non-ionic surfactant widely utilized in the pharmaceutical and cosmetic
industries, is a polyoxyethylene ether of a blend of cetyl and stearyl alcohols.[1][2][3][4] As with
many excipients, a thorough understanding of its environmental fate and potential ecological
impact is crucial for sustainable product development and regulatory compliance. This technical
guide provides a comprehensive overview of the biodegradability and ecotoxicity of Ceteareth-
25, drawing upon available data for alcohol ethoxylates as a chemical class. This document
summarizes key quantitative data, outlines relevant experimental protocols, and presents visual
representations of biodegradation pathways and testing workflows to support informed
decision-making by researchers and drug development professionals.

Chemical and Physical Properties

Ceteareth-25 is a white, waxy solid that is soluble in water and alcohol, forming a colloidal or
clear solution.[2] Its chemical structure consists of a hydrophobic fatty alcohol backbone (cetyl
and stearyl alcohol) and a hydrophilic polyoxyethylene chain containing, on average, 25
ethylene oxide units.[1] This structure imparts its surfactant properties, making it an effective
emulsifier, solubilizer, and cleansing agent in various formulations.[3][4][5]

Biodegradability

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12400883?utm_src=pdf-interest
https://cosmileeurope.eu/inci/detail/2869/ceteareth-25/
https://ci.guide/polymers/ceteareth-25
https://www.specialchem.com/cosmetics/inci-ingredients/ceteareth-25
https://www.natures-key.com/product/cetaeareth-25/
https://ci.guide/polymers/ceteareth-25
https://cosmileeurope.eu/inci/detail/2869/ceteareth-25/
https://www.specialchem.com/cosmetics/inci-ingredients/ceteareth-25
https://www.natures-key.com/product/cetaeareth-25/
https://www.atamanchemicals.com/ceteareth-25_u28836/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The biodegradability of a substance is a critical measure of its environmental persistence.
Surfactants like Ceteareth-25, upon entering aquatic environments, can be broken down by
microorganisms. The extent and rate of this degradation are key to assessing their
environmental impact.

Aerobic Biodegradation

Alcohol ethoxylates (AEOSs), the chemical family to which Ceteareth-25 belongs, are generally
considered to be readily biodegradable.[6][7][8] This classification is typically based on
stringent test guidelines, such as the OECD 301 series, which assess the extent of
mineralization (conversion to CO2, water, and biomass) over a 28-day period. For a substance
to be classified as "readily biodegradable,” it must achieve a biodegradation level of at least
60% in a 10-day window within the 28-day test.[9][10] Studies on branched AEOs with 1-20
moles of ethoxylate have shown that they meet the criteria for ready biodegradability.[6][7]

While specific quantitative data for Ceteareth-25 is not readily available in the public domain,
the data for similar alcohol ethoxylates provides a strong indication of its likely behavior.

Table 1: Summary of Aerobic Biodegradability Data for Alcohol Ethoxylates

Substance o Biodegradatio Timeframe o
Test Guideline Classification
Class n (%) (days)
Branched ]
Readily
Alcohol OECD 301 _
) >60% 28 Biodegradable[6]
Ethoxylates (C8-  series 7]
C13, 1-20 EO)
Linear Alcohol N Readily
Not Specified >60% 28 )
Ethoxylates Biodegradable
Oxo-Alcohol Readily
Ethoxylate (23 ISO 14593 >60% 28 Biodegradable[1
EO) 1]
Linear Alcohol Readily
Ethoxylate (40 ISO 14593 >60% 28 Biodegradable[1
EO) 1]
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Note: EO refers to the number of ethoxylate units.

Anaerobic Biodegradability

Under anaerobic conditions, such as in some sediments and wastewater treatment sludge, the
biodegradation of alcohol ethoxylates can also occur. Studies on linear alcohol ethoxylates
have demonstrated their ultimate anaerobic biodegradability.[12] The primary degradation
pathway involves the stepwise cleavage of the ethoxylate units.[12]

Environmental Fate and Ecotoxicity

The environmental impact of Ceteareth-25 is determined by its behavior and effects on aquatic
organisms.

Aquatic Toxicity

Alcohol ethoxylates can exhibit toxicity to aquatic organisms. According to notifications to the
European Chemicals Agency (ECHA), Ceteareth-25 is considered very toxic to aquatic life, and
toxic to aquatic life with long-lasting effects.[5] However, it is important to note that its ready
biodegradability suggests that it is removed efficiently in wastewater treatment plants, which
would limit chronic exposure in the aquatic environment.[13]

Quantitative ecotoxicity data is often presented as the concentration of a substance that
causes a specific effect in a certain percentage of the test population over a defined period.
This includes the EC50 (half maximal effective concentration) for algae and aquatic
invertebrates, and the LC50 (lethal concentration for 50% of the test population) for fish. While
specific data for Ceteareth-25 is limited, data for related alcohol ethoxylates indicates a
potential for aquatic toxicity. One source provides an oral LD50 of 1260 mg/kg for rats and a
dermal LD50 of 1260 mg/kg for rabbits for a substance identified as Ceteareth-25.[14]

Table 2: Summary of Ecotoxicity Data for Alcohol Ethoxylates
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Organism Endpoint Value (mgl/L) Substance
) ] Alcohol

Fish LC50 Varies
Ethoxylates[13]
Alcohol

Aquatic Invertebrates EC50 Varies
Ethoxylates[13]
Alcohol

Algae EC50 Varies
Ethoxylates[13]

Note: Specific values for Ceteareth-25 are not available in the provided search results. The
toxicity of alcohol ethoxylates can vary depending on the length of the alkyl chain and the
degree of ethoxylation.

Experimental Protocols

Standardized test methods, primarily from the Organisation for Economic Co-operation and
Development (OECD), are used to assess the biodegradability and ecotoxicity of chemicals.

Ready Biodegradability Testing (OECD 301)

The OECD 301 series of tests are designed to assess the ready biodegradability of chemicals

in an aerobic aqueous medium.[9]

Objective: To determine the potential for a chemical to be rapidly and completely biodegraded
by microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
microorganisms (typically from a wastewater treatment plant) and incubated under aerobic
conditions in the dark or diffuse light for 28 days.[9] The extent of biodegradation is measured
by monitoring parameters such as the consumption of dissolved organic carbon (DOC), oxygen
consumption, or the production of carbon dioxide.[9]

Key Parameters:

e Inoculum: Activated sludge from a domestic wastewater treatment plant.
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o Test Duration: 28 days.[9]

e Pass Criteria: 260% biodegradation within a 10-day window.[9][10]

» Reference Substance: A readily biodegradable substance like sodium benzoate or aniline is
run in parallel to ensure the viability of the inoculum.[9]

Common OECD 301 Methods:

OECD 301A (DOC Die-Away): Measures the removal of dissolved organic carbon.

OECD 301B (CO2 Evolution - Sturm Test): Measures the amount of CO2 produced.

OECD 301D (Closed Bottle Test): Measures the consumption of dissolved oxygen.[10]

OECD 301F (Manometric Respirometry Test): Measures oxygen uptake in a closed
respirometer.[10]

Aquatic Toxicity Testing
4.2.1. Algal Growth Inhibition Test (OECD 201)
Objective: To determine the effects of a substance on the growth of freshwater microalgae.

Principle: A culture of a selected algal species is exposed to various concentrations of the test
substance in a nutrient-rich medium over a period of 72 hours. The growth of the algae is
measured at specific time intervals and compared to a control group.

Endpoint: The EC50 value, which is the concentration of the test substance that causes a 50%
reduction in algal growth.

4.2.2. Daphnia sp. Acute Immobilisation Test (OECD 202)

Objective: To determine the acute toxicity of a substance to aquatic invertebrates, typically
Daphnia magna.

Principle: Young daphnids are exposed to a range of concentrations of the test substance for
48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.
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Endpoint: The EC50 value, which is the concentration of the test substance that immobilizes
50% of the daphnids.

4.2.3. Fish Acute Toxicity Test (OECD 203)
Objective: To determine the acute lethal toxicity of a substance to fish.

Principle: Fish of a recommended species are exposed to the test substance at various
concentrations for a period of 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 value, which is the concentration of the test substance that is lethal to 50%
of the fish.

Signaling Pathways and Experimental Workflows
Aerobic Biodegradation Pathway of Alcohol Ethoxylates

The aerobic biodegradation of alcohol ethoxylates can proceed through two primary pathways:
central fission and terminal oxidation of the alkyl chain. The following diagram illustrates a
generalized pathway.
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Caption: Generalized aerobic biodegradation pathway of alcohol ethoxylates.

Experimental Workflow for OECD 301F (Manometric
Respirometry Test)

The following diagram outlines the key steps in performing a ready biodegradability test
according to the OECD 301F guideline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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